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Compound of Interest

Compound Name: Neocuproine

Cat. No.: B146785

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid neocuproine
(2,9-dimethyl-1,10-phenanthroline), a heterocyclic organic compound widely used as a
chelating agent, particularly for copper(l) ions, in various research and development
applications. Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties

Neocuproine is a white to pale yellow crystalline solid.[1] It is important to be aware of its
physical and chemical properties for safe storage and handling.
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Property Value Reference
Chemical Formula C14H12Nz2 [2]
Molecular Weight 208.26 g/mol [2]

White to pale yellow crystalline
Appearance ] [11[3]
powder/solid

Melting Point 159-164 °C [4]

. Insoluble in cold water.[5]
Solubility _ [5][6]
Soluble in methanol.[6]

Stable under normal
Stability conditions.[7] Light sensitive. 41071
[4]

Hazard Identification and Classification

Neocuproine is classified as a hazardous substance. The following table summarizes its GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) classification.

Hazard Class Category Hazard Statement Reference

L H315: Causes skin
Skin Irritation 2 o [2][8]
irritation

o H319: Causes serious
Eye Irritation 2 o [2][8]
eye irritation

Specific Target Organ _
o ] 3 (Respiratory H335: May cause
Toxicity (Single ) o [2][8]
system) respiratory irritation
Exposure)

Signal Word: Warning[2]
Potential Health Effects:

 Inhalation: May cause respiratory tract irritation.[2][9]
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» Skin Contact: Causes skin irritation.[2] May be harmful if absorbed through the skin.[2]
o Eye Contact: Causes serious eye irritation.[2]
 Ingestion: May cause irritation of the digestive tract.[9] May be harmful if swallowed.[2]

The toxicological properties of neocuproine have not been thoroughly investigated, and
guantitative data such as LD50 (Lethal Dose, 50%) values are not readily available.[9][10]
Therefore, it should be handled with care, assuming it is potentially toxic.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
integrity of the chemical.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling neocuproine
to determine the appropriate PPE.
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PPE Type Specification Reference

Safety glasses with side-
shields conforming to EN166

Eye/Face Protection [3][10]
or NIOSH-approved safety

goggles.

Chemical-resistant gloves
(e.g., nitrile rubber), inspected

Skin Protection before use. A lab coat or other [3][10]
protective clothing should be

worn.

For nuisance exposures or
when dust may be generated,
use a NIOSH-approved N95
) ) (US) or P1 (EU EN 143)

Respiratory Protection i ) ) [1][10]
particle respirator. For higher-
level protection, use a
respirator with appropriate

cartridges.

Engineering Controls

» Work with solid neocuproine in a well-ventilated area.[9]

o Use a chemical fume hood or other local exhaust ventilation to minimize the generation and
accumulation of dust.[11]

» Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[3][10]

General Handling Precautions

e Avoid contact with skin and eyes.[10]
e Avoid the formation and inhalation of dust.[10]

o Wash hands thoroughly after handling and before breaks.[10]
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o Keep the container tightly closed when not in use.[5]

e Do not eat, drink, or smoke in areas where neocuproine is handled.

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[5][12]
o Keep the container tightly closed to prevent moisture absorption.[5]
o Protect from light.[9][10]

» Store away from incompatible materials such as strong oxidizing agents.[10]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [9][10]
respiration. Consult a

physician.

Immediately wash off with
soap and plenty of water.

Skin Contact Remove contaminated [9][10]
clothing. Consult a physician if

irritation persists.

Rinse thoroughly with plenty of
water for at least 15 minutes,

Eye Contact o [9][10]
lifting the upper and lower

eyelids. Consult a physician.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [9][10]
Rinse mouth with water and

consult a physician.

Accidental Release Measures

o Personal Precautions: Use appropriate personal protective equipment (PPE). Evacuate
personnel to safe areas. Avoid breathing dust.[10]

o Environmental Precautions: Prevent the product from entering drains.[10]

o Containment and Cleaning: Sweep up the spilled solid, avoiding dust generation, and place it
in a suitable, closed container for disposal.[9][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]
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e Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as
carbon oxides (CO, CO:z) and nitrogen oxides (NOx) may be generated.[10]

» Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[9][10]

Disposal Considerations

Dispose of neocuproine and its containers in accordance with local, regional, and national
regulations. It may be necessary to contact a licensed professional waste disposal service.[10]

Experimental Protocols

Neocuproine is commonly used in the spectrophotometric determination of copper. The
following is a generalized protocol.

Spectrophotometric Determination of Copper(l)

This protocol is based on the reaction of cuprous ions (Cu*) with neocuproine to form a
colored complex that can be measured spectrophotometrically.

Materials:

Neocuproine solution (e.g., 0.1% in methanol)

e Hydroxylamine hydrochloride solution (to reduce Cu?* to Cu™)
e Sodium citrate solution (to complex other metal ions)

o Ammonium hydroxide (to adjust pH)

e Chloroform and Methanol (for extraction)

o Standard copper solutions

e Sample containing copper

Procedure:
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o Sample Preparation: Prepare the sample solution. If necessary, perform a digestion
procedure to remove interfering substances like organic matter.

» Reduction of Copper(ll): To the sample solution, add hydroxylamine hydrochloride solution to
reduce any cupric ions (Cu2*) to cuprous ions (Cu*).

o Complexation of Interfering lons: Add sodium citrate solution to complex any metal ions that
might precipitate at a higher pH.

e pH Adjustment: Adjust the pH of the solution to between 4 and 6 using ammonium hydroxide.

o Formation of the Neocuproine-Copper(l) Complex: Add the neocuproine solution to the
sample. A yellow-orange color will develop as the [Cu(neocuproine)z]* complex forms.

» Extraction: Extract the colored complex into an organic solvent mixture, such as chloroform-
methanol.

e Spectrophotometric Measurement: Measure the absorbance of the organic layer at the
wavelength of maximum absorbance (approximately 457 nm) using a spectrophotometer.

o Quantification: Prepare a calibration curve using standard copper solutions and use it to
determine the concentration of copper in the sample.

Visualizations
Experimental Workflow for Copper Determination
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Caption: Workflow for spectrophotometric copper determination.
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Neocuproine's Role in Mitigating Oxidative Stress
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Click to download full resolution via product page

Caption: Neocuproine chelates Copper(l) to prevent oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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